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Compound Name: 2,2-Dichlorodiethyl Ether

Cat. No.: B8686467 Get Quote

A Comparative Guide to 2,2-Dichlorodiethyl Ether and Other Chlorinated Solvents

For researchers, scientists, and drug development professionals, selecting the appropriate

solvent is paramount to the success of experimental work. This guide provides an objective

comparison of 2,2-Dichlorodiethyl ether against other common chlorinated solvents:

dichloromethane, chloroform, and carbon tetrachloride. The information presented is intended

to aid in solvent selection by highlighting differences in physical properties, applications, and

safety profiles.

Physicochemical Properties
The selection of a solvent often begins with a review of its physical and chemical

characteristics. These properties influence a solvent's behavior in various experimental setups.

A summary of key physicochemical data for 2,2-Dichlorodiethyl ether and its counterparts is

provided below.
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Property
2,2-
Dichlorodiethy
l ether

Dichlorometha
ne

Chloroform
Carbon
tetrachloride

Chemical

Formula
C4H8Cl2O[1] CH2Cl2[2] CHCl3[3] CCl4[4]

Molecular Weight

( g/mol )
143.01[1] 84.93[2][5] 119.38[6] 153.82[7]

Boiling Point (°C) 177 - 178[1] 39.6[8] 61.2[3][9] 76.72[4][10]

Melting Point

(°C)
-58[11] -96.7[2][8] -63.5[9][12] -22.92[4][10]

Density (g/mL at

20°C)
1.22[1][11] 1.3266[8] 1.48[3] 1.594[13]

Vapor Pressure

(mmHg at 20°C)
0.7[11] 350[5] 158.4[6] 91.3[7]

Water Solubility Insoluble[11]
Slightly

soluble[2]

Slightly

soluble[9][14]
Insoluble[4][10]

Flash Point (°C) 55[15]
Not

flammable[16]

Non-

flammable[9][12]

Non-

flammable[10]

Solvent Applications and Performance
While sharing the classification of chlorinated solvents, their applications can vary significantly

based on their specific properties.

2,2-Dichlorodiethyl ether is utilized as a solvent for fats, waxes, greases, and in textile

scouring.[15] It also finds use as a soil fumigant, insecticide, and in the manufacture of

paints, varnishes, and soaps.[15] Its high boiling point makes it suitable for reactions

requiring elevated temperatures.

Dichloromethane (DCM) is a widely used solvent due to its ability to dissolve a broad range

of organic compounds and its volatility.[8] Common applications include its use as a solvent

in extractions, organic reactions, and in the manufacturing of drugs and pesticides.[17]
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Chloroform is a common solvent in organic chemistry and was historically used as an

anesthetic.[3][9] It is effective at dissolving many organic compounds and is miscible with

alcohol, benzene, and other organic solvents.[14]

Carbon tetrachloride was formerly used in fire extinguishers and as a cleaning agent.[10] It is

a good solvent for oils, fats, and waxes.[18] However, due to safety and environmental

concerns, its use has been significantly phased out.[10]

Safety and Toxicology Profile
A critical aspect of solvent selection is understanding the associated health and safety risks.

Chlorinated solvents, as a class, are known for their potential toxicity.
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Hazard Profile
2,2-
Dichlorodiethy
l ether

Dichlorometha
ne

Chloroform
Carbon
tetrachloride

Primary Hazards

Toxic by

inhalation and

skin absorption;

potential

occupational

carcinogen.[11]

Probable

carcinogen;

vapors can be

narcotic in high

concentrations.

[17]

Probable

carcinogen; can

damage the liver,

kidneys, and

central nervous

system.[14]

Toxic and

carcinogenic;

potent

hepatotoxin

(toxic to the

liver).[4]

Acute Exposure

Symptoms

Irritation of eyes,

skin, and

respiratory tract;

coughing;

vomiting.[11]

Nausea,

dizziness.[16]

Dizziness,

fatigue,

headache.[12]

Headache,

weakness,

nausea,

vomiting.[7]

Chronic

Exposure Risks

Potential for

serious or

permanent injury.

[11]

Long-term

exposure may

lead to cancer.

[19]

Damage to liver,

kidneys, skin,

and central

nervous system.

[14]

Liver and kidney

damage.[7]

Special

Precautions

Can form

explosive

peroxides upon

exposure to air

and light.[11]

Can emit toxic

chloride fumes at

high

temperatures.

[17]

Decomposes in

light and air to

form toxic

phosgene and

hydrogen

chloride.[9][14]

Can form toxic

phosgene when

heated.[4]

Experimental Workflow: Solvent-Based Extraction
The following diagram illustrates a generalized workflow for a solvent-based extraction process,

a common application for these types of solvents in a laboratory setting. The choice of solvent

would be based on the properties of the target compound and the matrix from which it is being

extracted.
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Start: Sample Preparation

Addition of Chlorinated Solvent

Mixing / Agitation
(e.g., vortexing, sonication)

Phase Separation
(e.g., centrifugation)

Collection of Organic Layer

Solvent Evaporation

End: Isolated Analyte

Click to download full resolution via product page

A generalized workflow for solvent-based extraction.

Relationship Between Properties, Use, and Hazards
The utility and risks associated with a solvent are directly linked to its inherent physicochemical

properties. The diagram below illustrates these logical relationships for chlorinated solvents.
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Physicochemical Properties

Applications

Hazards

High Volatility
(Low Boiling Point)

Easy Removal
(e.g., DCM, Chloroform)

High Inhalation Risk

Low Volatility
(High Boiling Point)

High-Temperature Reactions
(e.g., Dichlorodiethyl ether)

High Density

Phase Separation from Aqueous Solutions

Good Solubilizing Power

Effective for Extractions & Cleaning

Carcinogenicity & Toxicity

 (due to chemical nature)

Click to download full resolution via product page

Interrelation of solvent properties, applications, and hazards.

Conclusion
The choice between 2,2-Dichlorodiethyl ether, dichloromethane, chloroform, and carbon

tetrachloride depends heavily on the specific requirements of the application. 2,2-
Dichlorodiethyl ether's high boiling point makes it suitable for processes requiring heat,

whereas the volatility of dichloromethane and chloroform is advantageous for easy removal

post-extraction or reaction. However, the significant health risks associated with all these

solvents, particularly their potential carcinogenicity, necessitate careful handling, appropriate

personal protective equipment, and consideration of greener alternatives where possible. The

use of carbon tetrachloride is now largely restricted due to its high toxicity and environmental

impact. Researchers must weigh the performance benefits of each solvent against its safety

and environmental profile to make an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8686467#comparing-2-2-dichlorodiethyl-ether-with-
other-chlorinated-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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